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Compound of Interest

4-(Trifluoromethyithio)benzyl
Compound Name:
bromide

cat. No.: B1333511

For Immediate Reference: Key Safety and Disposal Information

This document provides detailed procedural guidance for the safe handling and disposal of 4-
(Trifluoromethylthio)benzyl bromide (CAS No. 21101-63-3). Adherence to these protocols is
critical to ensure personnel safety and environmental compliance. This substance is corrosive
and can cause severe skin burns and eye damage.[1][2][3] It is imperative to handle this
chemical with appropriate personal protective equipment in a controlled laboratory
environment.

Quantitative Safety Data Summary

The following table summarizes essential quantitative data for handling 4-
(Trifluoromethylthio)benzyl bromide. This information is compiled from available safety data
sheets for the compound and its close structural analogs.
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Parameter ValuelSpecification Notes
Specific to 4-
CAS Number 21101-63-3[1][4]1[5] (Trifluoromethylthio)benzyl

bromide.

Molecular Formula

C8H6BrF3S[4][5]

Molecular Weight

271.1 g/mol [4][5]

Appearance

White to light yellow powder or
crystal[1]

Primary Hazards

Causes severe skin burns and
eye damage[1][2][3], May be
corrosive to metals.[1][2]

Storage Temperature

Store in a cool, dry, well-

ventilated area.[6][7]

Keep container tightly closed.

[6]7]

Incompatible Materials

Strong oxidizing agents, strong
acids, strong bases, strong

reducing agents.[8]

Information based on a closely

related compound.

Personal Protective Equipment
(PPE)

Impervious gloves, protective
clothing, safety goggles, and a
face shield are required.[2][3]

Use in a well-ventilated area or

under a fume hood.[3][9]

Experimental Protocol: Waste Collection and

Disposal

This protocol outlines the step-by-step procedure for the collection and disposal of waste

containing 4-(Trifluoromethylthio)benzyl bromide.

1. Personal Protective Equipment (PPE) and Safety Precautions:

» Before handling the chemical, ensure you are wearing the appropriate PPE: chemical-

resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles. A face shield is also

recommended.[2][3]
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All handling of 4-(Trifluoromethylthio)benzyl bromide and its waste must be conducted in
a certified chemical fume hood to avoid inhalation of dust or mists.[3][9]

An emergency eyewash station and safety shower should be readily accessible.[6]
. Waste Segregation:

4-(Trifluoromethylthio)benzyl bromide is a halogenated organic compound. As such, all
waste containing this chemical must be segregated into a designhated "Halogenated Organic
Waste" container.

Do not mix this waste with non-halogenated organic waste, aqueous waste, or solid waste.
. Waste Collection Procedure:

Use a designated, properly labeled, and chemically compatible waste container. A
polyethylene or glass container is generally suitable for halogenated organic waste.

For solid waste (e.g., contaminated filter paper, weighing boats), place it in a sealed, labeled
bag before depositing it in the solid halogenated waste container.

For liquid waste (e.g., reaction mixtures, solvent rinses), carefully pour the waste into the
designated liquid halogenated waste container using a funnel.

Avoid overfilling the waste container; it should not be filled beyond 80% of its capacity.
Keep the waste container securely closed when not in use.[6]
. Labeling of Waste Containers:

The waste container must be clearly labeled with "Hazardous Waste" and "Halogenated
Organic Waste."

The full chemical name, "4-(Trifluoromethylthio)benzyl bromide," and its concentration
must be listed on the label.

The date of waste accumulation should also be clearly marked.
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5. Storage of Waste:
» Store the waste container in a designated satellite accumulation area within the laboratory.
e The storage area should be cool, dry, and well-ventilated.[6][7]

o Ensure the waste container is stored away from incompatible materials such as strong
oxidizing agents, acids, and bases.[8]

6. Final Disposal:

e Once the waste container is full, arrange for its collection by your institution's environmental
health and safety (EHS) department or a licensed hazardous waste disposal company.

» Follow all local, state, and federal regulations for the disposal of hazardous waste.[10][11]

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 4-
(Trifluoromethylthio)benzyl bromide.
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Caption: Disposal workflow for 4-(Trifluoromethylthio)benzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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